Sodium 2-hydroxy-2-(pyridin-2-yl)acetate
Overview
Description
Sodium 2-hydroxy-2-(pyridin-2-yl)acetate is a chemical compound with the CAS Number: 1706465-12-4 . It has a molecular weight of 175.12 and its IUPAC name is sodium 2-hydroxy-2-(pyridin-2-yl)acetate . It is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for Sodium 2-hydroxy-2-(pyridin-2-yl)acetate is1S/C7H7NO3.Na/c9-6(7(10)11)5-3-1-2-4-8-5;/h1-4,6,9H,(H,10,11);/q;+1/p-1 . This indicates the presence of a pyridine ring with a carboxyl group and a hydroxyl group attached to it. Physical And Chemical Properties Analysis
Sodium 2-hydroxy-2-(pyridin-2-yl)acetate is a powder that is stored at room temperature . Its molecular weight is 175.12 .Scientific Research Applications
Synthesis of Novel Compounds
Sodium 2-hydroxy-2-(pyridin-2-yl)acetate can be used in the synthesis of novel heterocyclic compounds with potential biological activities . For instance, it can be used to design and synthesize novel 2-(pyridin-2-yl) pyrimidine derivatives .
Anti-Fibrosis Activity
Compounds synthesized using Sodium 2-hydroxy-2-(pyridin-2-yl)acetate have been found to exhibit anti-fibrotic activities . In a study, fourteen compounds were found to present better anti-fibrotic activities than Pirfenidone and Bipy55′DC .
Inhibition of Collagen Expression
Compounds synthesized from Sodium 2-hydroxy-2-(pyridin-2-yl)acetate have been found to effectively inhibit the expression of collagen . This property makes them potential candidates for the development of novel anti-fibrotic drugs .
Reduction of Hydroxyproline Content
Compounds derived from Sodium 2-hydroxy-2-(pyridin-2-yl)acetate have been found to reduce the content of hydroxyproline in cell culture medium in vitro . This indicates their potential use in the treatment of fibrotic diseases .
Chemical Biology
Sodium 2-hydroxy-2-(pyridin-2-yl)acetate can be used in the construction of novel heterocyclic compound libraries with potential biological activities . This is an important component of medicinal chemistry and chemical biology .
Pharmaceutical Applications
Compounds containing Sodium 2-hydroxy-2-(pyridin-2-yl)acetate as the core are reported to exhibit diverse types of biological and pharmaceutical activities . For example, they are known as antimicrobial, antiviral, antitumor, and antifibrotic compounds .
Safety and Hazards
Sodium 2-hydroxy-2-(pyridin-2-yl)acetate is labeled with the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
IUPAC Name |
sodium;2-hydroxy-2-pyridin-2-ylacetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7NO3.Na/c9-6(7(10)11)5-3-1-2-4-8-5;/h1-4,6,9H,(H,10,11);/q;+1/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KOTLWRWPVUXAKC-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)C(C(=O)[O-])O.[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6NNaO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1706465-12-4 |
Source
|
| Record name | sodium 2-hydroxy-2-(pyridin-2-yl)acetate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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